1-[2-(2-biphenylyloxy)ethyl]-1H-imidazole

• IUPAC Name: 1-[2-(2-phenylphenoxy)ethyl]imidazole
• InChI: InChI=1S/C17H16N2O/c1-2-6-15(7-3-1)16-8-4-5-9-17(16)20-13-12-19-11-10-18-14-19/h1-11,14H,12-13H2
• InChI Key: LZRXOIQLVZVDRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OCCN3C=CN=C3
• Molecular Formula: C17H16N2O
• DSSTOX Substance ID: DTXSID301221359
• Molecular Weight: 264.32 g/mol
• CAS RN: 107352-48-7

Description

1-[2-(2-biphenylyloxy)ethyl]-1H-imidazole is a chemical compound that has attracted research interest due to its potential pharmacological properties. It belongs to the class of compounds known as imidazoles, which are characterized by a five-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of imidazole derivatives, including compounds similar to 1-[2-(2-biphenylyloxy)ethyl]-1H-imidazole, involves various chemical strategies. One approach is the modification of the imidazole ring or the addition of different substituents to the ring structure to enhance biological activity or solubility. For instance, the synthesis of 1H-imidazoles has been described through methods involving the condensation of o-phenylenediamine with different organic compounds (Wiglenda et al., 2005).

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be analyzed through various spectroscopic techniques such as NMR, EI-MS, and IR spectroscopy. These techniques help in determining the structure and confirm the successful synthesis of the compound (Jadhav et al., 2008).

Chemical Reactions and Properties

Imidazole derivatives undergo various chemical reactions, including interactions with other molecules and ions. The chemical properties can vary significantly depending on the substituents attached to the imidazole ring. For example, modifications in the imidazole ring can lead to changes in the compound's reactivity towards cyclooxygenase enzymes, affecting its pharmacological properties (Wiglenda et al., 2005).